Cas no 1062669-04-8 (2-Chloro-6-dimethylamino-isonicotinic acid tert-butyl ester)

• Product name: 2-Chloro-6-dimethylamino-isonicotinic acid tert-butyl ester
• CAS No: 1062669-04-8
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 2151326

2-Chloro-6-dimethylamino-isonicotinic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-dimethylaminoisonicotinic acid tert-butyl ester
• 2-chloro-6-dimethylamino-isonicotinic acid tert-butyl ester
• KBGMGQLXCDFJCF-UHFFFAOYSA-N
• 2-Chloro-6-dimethylamino-isonicotinic acid tert-butyl ester

• Inchi： 1S/C12H17ClN2O2/c1-12(2,3)17-11(16)8-6-9(13)14-10(7-8)15(4)5/h6-7H,1-5H3
• InChI Key： KBGMGQLXCDFJCF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=N1)N(C)C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Topological Polar Surface Area: 42.4